Cas no 120985-75-3 (1,3-Benzenedicarboxylic acid, 4-(difluoromethyl)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-(difluoromethyl)-
• CAS No: 120985-75-3
• MF: C₉H₆F₂O₄
• MW: 216.138350009918
• CID: 3686440
• PubChem ID: 14203336
• Update Time: 2025-04-22

1,3-Benzenedicarboxylic acid, 4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-(difluoromethyl)-
• SCHEMBL25949214
• 120985-75-3
• 4-(Difluoromethyl)isophthalic acid

• Inchi： 1S/C9H6F2O4/c10-7(11)5-2-1-4(8(12)13)3-6(5)9(14)15/h1-3,7H,(H,12,13)(H,14,15)
• InChI Key： YJSAVSFLOUPXPO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 216.02341499Da
• Monoisotopic Mass: 216.02341499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų